![molecular formula C8H4BrNO3 B1523611 7-Bromobenzo[d]oxazole-2-carboxylic acid CAS No. 944898-67-3](/img/structure/B1523611.png)
7-Bromobenzo[d]oxazole-2-carboxylic acid
Overview
Description
“7-Bromobenzo[d]oxazole-2-carboxylic acid” is a chemical compound with the molecular formula C8H4BrNO3 and a molecular weight of 242.03 . It is used in scientific research and has diverse applications like drug development and synthesis of novel organic compounds.
Molecular Structure Analysis
The molecular structure of “7-Bromobenzo[d]oxazole-2-carboxylic acid” consists of a benzoxazole ring substituted with a bromine atom at the 7th position and a carboxylic acid group at the 2nd position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “7-Bromobenzo[d]oxazole-2-carboxylic acid” include a molecular weight of 242.03 and a molecular formula of C8H4BrNO3 . It should be stored in a sealed and dry environment at 2-8°C .
Scientific Research Applications
Medicinal Chemistry
7-Bromobenzo[d]oxazole-2-carboxylic acid is a valuable building block in medicinal chemistry. Its oxazole ring is a common motif in pharmaceuticals due to its mimicry of peptide bonds and ability to engage in hydrogen bonding . The bromine atom offers a reactive site for further functionalization, making it a versatile intermediate for synthesizing novel compounds with potential therapeutic applications.
Agriculture
In agriculture, this compound’s derivatives can be explored for their potential as novel agrochemicals. The oxazole ring’s structural similarity to natural products suggests that it could interact with biological systems in plants, possibly leading to the development of new herbicides or growth regulators .
Material Science
The incorporation of heterocyclic compounds like 7-Bromobenzo[d]oxazole-2-carboxylic acid into materials can impart unique optical and electronic properties. This makes them candidates for use in organic semiconductors, photovoltaic cells, or light-emitting diodes (LEDs) .
Environmental Science
Derivatives of 7-Bromobenzo[d]oxazole-2-carboxylic acid could be used in environmental science as sensors or indicators due to their potential to undergo specific reactions in the presence of environmental pollutants .
Analytical Chemistry
In analytical chemistry, the compound can be used to synthesize fluorescent or chromogenic reagents. These reagents can be employed in various assays and diagnostic tests due to their ability to produce a measurable signal in response to chemical changes .
Biochemistry
The compound’s role in biochemistry research could be significant, particularly in studying protein interactions. The oxazole ring can be used to design peptidomimetics or small molecules that can modulate protein function, which is crucial in understanding disease mechanisms and developing drugs .
Future Directions
Oxazole-based molecules, due to their structural and chemical diversity, are becoming a significant heterocyclic nucleus in medicinal chemistry . They show broad biological activities and occupy a core position in medicinal chemistry, showing their enormous development value . Therefore, the future directions for “7-Bromobenzo[d]oxazole-2-carboxylic acid” and similar compounds may involve further exploration of their potential therapeutic applications and the development of more efficient and eco-friendly synthetic routes .
properties
IUPAC Name |
7-bromo-1,3-benzoxazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-4-2-1-3-5-6(4)13-7(10-5)8(11)12/h1-3H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLHBIBCQALAVTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)OC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00696306 |
Source
|
| Record name | 7-Bromo-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00696306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
944898-67-3 |
Source
|
| Record name | 7-Bromo-2-benzoxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=944898-67-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromo-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00696306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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